4-chloro-1,2-dihydro-1,6-naphthyridin-2-one
Description
4-chloro-1,2-dihydro-1,6-naphthyridin-2-one is a type of naphthyridine, which is a class of heterocyclic compounds . Naphthyridines are considered to be the naphthalene analog of pyridine with one nitrogen atom in each ring . They have been well explored by the scientific community due to their diverse biological activities and photochemical properties .
Synthesis Analysis
The synthesis of naphthyridines has been a topic of considerable interest due to their wide applicability in medicinal chemistry and materials science . Recent achievements toward the synthesis of naphthyridines include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo .Molecular Structure Analysis
Naphthyridine is the fused-ring system resulting from the fusion of two pyridines through two adjacent carbon atoms . As such, 4-chloro-1,2-dihydro-1,6-naphthyridin-2-one would have a similar structure, with a chlorine atom at the 4-position .Chemical Reactions Analysis
Naphthyridines have been found to react with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains or formation of metal complexes .Mechanism of Action
While the specific mechanism of action for 4-chloro-1,2-dihydro-1,6-naphthyridin-2-one is not mentioned in the search results, naphthyridines in general are known to exhibit a variety of biological activities, including anticancer, anti-HIV, anti-microbial, analgesic, anti-inflammatory, and anti-oxidant activities .
Future Directions
The development of methods for the synthesis of naphthyridines has been of considerable interest to the synthetic community, including attempts to develop more eco-friendly, safe, and atom-economical approaches . Future research may focus on these areas, as well as on further exploring the biological activities of naphthyridines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-1,2-dihydro-1,6-naphthyridin-2-one involves the condensation of 2-chloro-3-cyanopyridine with ethyl acetoacetate followed by cyclization and subsequent chlorination.", "Starting Materials": [ "2-chloro-3-cyanopyridine", "ethyl acetoacetate", "sodium ethoxide", "sulfuric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Dissolve 2-chloro-3-cyanopyridine in ethanol and add sodium ethoxide. Heat the mixture to reflux for 1 hour.", "Step 2: Add ethyl acetoacetate to the reaction mixture and continue heating to reflux for an additional 2 hours.", "Step 3: Cool the reaction mixture and add sulfuric acid. Extract the product with ethyl acetate and wash with water.", "Step 4: Cyclize the product by heating with sulfuric acid at 150°C for 2 hours.", "Step 5: Chlorinate the product by adding sodium chloride and sodium hypochlorite to the reaction mixture. Extract the product with ethyl acetate and wash with water.", "Step 6: Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
2503202-03-5 |
Product Name |
4-chloro-1,2-dihydro-1,6-naphthyridin-2-one |
Molecular Formula |
C8H5ClN2O |
Molecular Weight |
180.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
